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Compound of Interest

Compound Name: 1,5-Cyclooctadiene

Cat. No.: B075094 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on managing the risks associated with 1,5-cyclooctadiene (COD),

a flammable and reactive compound. The following troubleshooting guides and frequently

asked questions (FAQs) address specific issues related to handling heat, flames, and sparks

during experiments involving this chemical.

Quantitative Data Summary
For quick reference, the key quantitative safety and flammability data for 1,5-cyclooctadiene
are summarized in the table below.

Property Value Source(s)

Flash Point 38 °C (100.4 °F) - closed cup [1]

Autoignition Temperature 270 °C (518 °F) [1]

Boiling Point 149-151 °C (300.2-303.8 °F) [1][2]

Melting Point -69 °C (-92.2 °F) [2]

Vapor Density 3.66 (Air = 1)

Density 0.882 g/mL at 25 °C [1][2]

NFPA 704 Rating
Health: 2, Flammability: 3,

Instability: 0
[3]
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Troubleshooting Guides
Scenario 1: Preventing Ignition from Static Electricity
Question: I am transferring 1,5-cyclooctadiene between metal containers and am concerned

about static discharge. What precautions should I take?

Answer: Static electricity is a significant ignition risk when handling flammable liquids like 1,5-
cyclooctadiene.[4] To mitigate this risk, it is crucial to ground and bond all conductive

containers and equipment.[5]

Bonding: Electrically connect the dispensing and receiving containers to equalize their

electrical potential. This can be achieved using a bonding strap or wire with clamps that

make direct metal-to-metal contact.

Grounding: Connect the dispensing container to a known ground, such as a cold-water pipe,

to dissipate any accumulated static charge.

Use Non-Sparking Tools: Employ tools made of non-sparking materials (e.g., brass, bronze,

or aluminum) when opening or closing containers.[6]

Control Transfer Rate: Pour liquids slowly to minimize the generation of static electricity.

Inert Atmosphere: For highly sensitive operations, consider performing transfers under an

inert atmosphere (e.g., nitrogen or argon).[6]

Scenario 2: Managing Peroxide Formation
Question: I have an old container of 1,5-cyclooctadiene. How do I check for and handle

potential peroxide formation?

Answer: 1,5-Cyclooctadiene is known to form explosive peroxides upon exposure to air and

light.[7] It is critical to manage this risk, especially with older containers or those that have been

opened.

Visual Inspection: Before moving the container, visually inspect it for signs of peroxide

formation. These can include the presence of crystals, a viscous liquid, or a cloudy
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appearance.[8] If any of these are observed, do not move the container and contact your

institution's Environmental Health and Safety (EHS) office immediately.[9]

Peroxide Testing: If the container appears safe to handle, test for peroxides using

commercially available test strips. This should be done periodically (e.g., every 6-12 months

for opened containers) and always before distillation or concentration.[8][9]

Interpreting Results:

< 25 ppm: Considered safe for general use.[9]

25 - 100 ppm: Use with caution; not recommended for distillation or concentration.[9]

> 100 ppm: Unsafe for use. Avoid handling and contact EHS for disposal.[9]

Storage: Store 1,5-cyclooctadiene in a cool, dark, and tightly sealed container, preferably

under an inert atmosphere, to inhibit peroxide formation.[6][10]

Frequently Asked Questions (FAQs)
Q1: What are the immediate steps to take in case of a 1,5-cyclooctadiene spill?

A1: For a minor spill that you are trained to handle:

Alert personnel in the immediate area.

Eliminate all ignition sources (e.g., turn off hot plates, unplug electrical equipment).

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Confine the spill using an absorbent material like sand, vermiculite, or a commercial sorbent.

[1]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[6]
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Ventilate the area. For major spills, evacuate the area immediately, activate the fire alarm,

and call emergency services.[11]

Q2: What type of fire extinguisher should be used for a 1,5-cyclooctadiene fire?

A2: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher.[12] Do

not use water, as it may be ineffective and could spread the flammable liquid.[12]

Q3: What are the primary chemical incompatibilities of 1,5-cyclooctadiene?

A3: 1,5-Cyclooctadiene is incompatible with strong oxidizing agents (e.g., perchlorates,

nitrates, peroxides), which can cause a vigorous reaction.[3][12] It is also incompatible with

strong acids.[13] Avoid contact with these substances to prevent fires or explosions.

Q4: What is the proper procedure for disposing of waste 1,5-cyclooctadiene?

A4: Waste 1,5-cyclooctadiene and materials contaminated with it must be disposed of as

hazardous waste.[12] Collect the waste in a properly labeled, sealed container. Follow your

institution's and local regulations for hazardous waste disposal. Do not pour it down the drain.

[1]

Experimental Protocols
Protocol 1: Safe Handling and Storage of 1,5-
Cyclooctadiene

Engineering Controls: Always handle 1,5-cyclooctadiene in a well-ventilated area,

preferably within a certified chemical fume hood.[14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, flame-resistant gloves, and a flame-resistant lab coat.[12]

Eliminate Ignition Sources: Ensure that no open flames, hot surfaces, sparks, or static-

generating equipment are present in the handling area.[6]

Container Handling: Use only approved containers for storage and transport. Keep

containers tightly closed when not in use.[12]
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Storage: Store 1,5-cyclooctadiene in a designated flammable liquids cabinet, away from

incompatible materials.[4] The storage area should be cool, dry, and well-ventilated.[6]

Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards. Date containers upon receipt and upon opening to track their age for peroxide

management.[10]

Protocol 2: Emergency Procedure for a 1,5-
Cyclooctadiene Fire

Activate Alarm: If a fire starts and is beyond your ability to extinguish immediately and safely,

activate the nearest fire alarm and alert others in the vicinity.[13]

Evacuate: Evacuate the area immediately, closing doors behind you to confine the fire.[13]

Extinguish (If Safe): For a small, contained fire, and if you are trained to do so, use an

appropriate fire extinguisher (dry chemical, CO2, or alcohol-resistant foam).[12][13]

P.A.S.S. Method:[15]

Pull the pin.

Aim the nozzle at the base of the fire.

Squeeze the handle to discharge the extinguishing agent.

Sweep the nozzle from side to side.

Do Not Use Water: Remember that water is not an effective extinguishing agent for a 1,5-
cyclooctadiene fire.[12]

Post-Fire: Once the fire is extinguished, ventilate the area and clean up any residue following

hazardous waste disposal procedures.
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Fire Prevention Workflow for 1,5-Cyclooctadiene
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Caption: Fire Prevention Workflow for 1,5-Cyclooctadiene.
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Chemical Incompatibilities of 1,5-Cyclooctadiene
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Caption: Chemical Incompatibilities of 1,5-Cyclooctadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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